![molecular formula C13H14Cl2O3 B1326215 Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate CAS No. 898778-11-5](/img/structure/B1326215.png)
Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate
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Description
Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate (EDPOV) is a compound that has been studied for its potential applications in scientific research. It is a derivative of the oxovaleric acid family and is a colorless, odorless, crystalline solid. EDPOV is used as a research tool due to its ability to induce changes in the biochemical and physiological systems of the body.
Scientific Research Applications
Crystal Structure and Molecular Interactions
- 2-(Z)-(2,5-dichlorophenyl)iminomethyl]-5-(diethylamino)phenol :
- The title molecule exhibits significant molecular interactions, including intermolecular pi-pi stacking between adjacent 2,5-dichlorophenyl rings and an intramolecular hydrogen-bonding interaction, contributing to its crystal structure stability (Jasinski et al., 2007).
- Single Crystal X-Ray Structural Analysis of Two Polymorphs of Ethyl 2-(2-Chlorophenyl)-4-Hydroxy-5-Oxo-1-Phenyl-2,5-Dihydro-1H-Pyrrole-3-Carboxylate :
- This research showcases that the molecular geometries of the two polymorphs are the same, and they possess bifurcated O-H⋯O hydrogen bonds among adjacent molecules, contributing to the formation of molecular dimers with different configurations in each polymorph (Ramazani et al., 2019).
Anticancer Evaluation
- Synthesis, Characterization, and In Vitro Anticancer Evaluation of Novel 1,2,4-Triazolin-3-One Derivatives :
- A series of novel compounds were synthesized and evaluated for anticancer activity against the NCI-60 Human Tumor Cell Line. One compound exhibited significant activity against various cancer types, including Leukemia, Non-Small Cell Lung Cancer, and Breast Cancer, among others (Kattimani et al., 2013).
Synthesis and Molecular Structure
- Synthesis of Ethyl 5-(4-Chlorophenyl)-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carboxylate by an Unusual Protocol :
- The compound was synthesized and characterized, revealing intramolecular hydrogen bonds and π … π interactions, contributing to the molecular structure's stability. The antimicrobial activities of the compound were also studied (Achutha et al., 2017).
- Synthesis and Crystal Structure of Ethyl 5-Acetamido-4-(4-Chlorophenyl)-2-Methyl-6-Oxo-5,6-Dihydro-4H-Pyran-3-Carboxylate :
- The synthesized compound's crystal structure was determined, revealing significant intramolecular hydrogen bonds and indicating the nature of molecular interactions through Hirshfeld surface analysis (Liang Xiao-lon, 2015).
properties
IUPAC Name |
ethyl 5-(2,5-dichlorophenyl)-5-oxopentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O3/c1-2-18-13(17)5-3-4-12(16)10-8-9(14)6-7-11(10)15/h6-8H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGXPAOANFUOBCX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=C(C=CC(=C1)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80645751 |
Source
|
Record name | Ethyl 5-(2,5-dichlorophenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898778-11-5 |
Source
|
Record name | Ethyl 5-(2,5-dichlorophenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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